2-[Bis(prop-2-enyl)amino]-1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)ethanone

• IUPAC Name: 2-[bis(prop-2-enyl)amino]-1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)ethanone
• InChI: InChI=1S/C22H24N2O/c1-3-15-23(16-4-2)17-22(25)24-20-11-7-5-9-18(20)13-14-19-10-6-8-12-21(19)24/h3-12H,1-2,13-17H2
• InChI Key: LCQSOBCCANNUIN-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)CC(=O)N1C2=CC=CC=C2CCC3=CC=CC=C31
• Molecular Formula: C22H24N2O
• Molecular Weight: 332.4 g/mol

Description

2-[Bis(prop-2-enyl)amino]-1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)ethanone, commonly known as BPAE, is an organic compound with a unique structure and a wide range of applications in scientific research. BPAE is a heterocyclic molecule with two nitrogen atoms in its ring system, and is a derivative of the benzazepine class of compounds. It is used in a variety of laboratory experiments, and has been studied for its potential effects on biochemical and physiological processes.

Scientific Research Applications

BPAE has been used in a wide range of scientific research applications. It has been studied for its effects on the endocannabinoid system, and has been used in studies examining the effects of cannabinoids on pain and inflammation. BPAE has also been used in studies examining the effects of cannabinoids on anxiety and depression. Additionally, BPAE has been used in studies examining the effects of cannabinoids on memory and cognition.

Mechanism of Action

The mechanism of action of BPAE is not yet fully understood. However, it is believed to interact with the endocannabinoid system in a similar manner to other cannabinoids. Specifically, BPAE is thought to interact with the CB1 and CB2 receptors, resulting in a variety of effects on biochemical and physiological processes.
Biochemical and Physiological Effects
BPAE has been studied for its effects on a variety of biochemical and physiological processes. It has been shown to have anti-inflammatory and analgesic effects, as well as anxiolytic and antidepressant effects. Additionally, BPAE has been shown to have neuroprotective and cognitive enhancing effects.

Advantages and Limitations for Lab Experiments

BPAE has several advantages for laboratory experiments. It is relatively easy to synthesize, and is stable in a variety of solvents. Additionally, BPAE has low toxicity, making it safe to use in laboratory experiments. However, BPAE is not as potent as other cannabinoids, making it less effective in some applications.

Future Directions

There are several potential future directions for BPAE research. One potential direction is to further investigate its effects on the endocannabinoid system. Additionally, further research could be conducted to examine the effects of BPAE on a variety of biochemical and physiological processes. Furthermore, research could be conducted to examine the potential therapeutic applications of BPAE, such as its use in the treatment of pain, inflammation, anxiety, and depression. Finally, further research could be conducted to explore the potential of BPAE as a cognitive enhancer.

Synthesis Methods

BPAE is synthesized using a two-step process. The first step involves the reaction of 1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)ethanol with prop-2-enyl isocyanide, resulting in a compound known as 1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)ethan-2-yl isocyanide. This compound is then reacted with ammonia, resulting in BPAE.